3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
Overview
Description
“3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide” is a chemical compound with the molecular formula C9H14BClN2O2 . It is a white to yellow solid and is used in various chemical reactions .
Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can be used in the borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate . It can also participate in the hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts .Physical And Chemical Properties Analysis
This compound has a molecular weight of 228.49 . It is a white to yellow solid . The boiling point and density of this compound are not explicitly mentioned in the available resources.Scientific Research Applications
Borylation
This compound can be used for borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate . This process is crucial in the synthesis of various organic compounds.
Hydroboration
It can be used in the hydroboration of alkyl or aryl alkynes and alkenes in the presence of transition metal catalysts . Hydroboration is a fundamental reaction in organic chemistry that involves the addition of a boron atom to carbon-carbon multiple bonds.
Suzuki Reaction
Arylboronic acid, which can be derived from this compound, is one of the important nucleophiles in the Suzuki reaction . The Suzuki reaction is a powerful tool for creating carbon-carbon bonds in organic synthesis.
Cancer Treatment
This compound has been widely used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment . This therapy is a type of radiation therapy which allows for the targeting of cancer cells more precisely than conventional methods.
Synthesis of Organic Compounds
This compound is often used in the synthesis of various organic compounds due to its stability to water and air . Its unique structure makes it a versatile reagent in organic synthesis.
Preparation of Chemical Intermediates
“3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide” is commonly used in the preparation of chemical intermediates in the pharmaceutical and chemical industries .
Mechanism of Action
Target of Action
Compounds with similar structures are often used in the field of medicinal chemistry and materials science .
Mode of Action
Compounds with a dioxaborolane group are known to interact with their targets through the boron atom, which can form stable covalent bonds with biological targets .
Biochemical Pathways
Boronic acids and their derivatives, such as this compound, are often used in the synthesis of pharmaceuticals and fine chemicals, suggesting they may interact with a wide range of biochemical pathways .
Result of Action
Given its structural features, it may be used as a building block in the synthesis of more complex molecules in medicinal chemistry .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide involves the reaction of 3-chloro-4-nitrobenzoic acid with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, followed by reduction of the nitro group to an amine and subsequent coupling with benzoyl chloride.", "Starting Materials": [ "3-chloro-4-nitrobenzoic acid", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Sodium borohydride", "Benzoyl chloride", "Diethyl ether", "Ethanol", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-chloro-4-nitrobenzoic acid is reacted with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of sodium hydroxide and ethanol to form 3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid.", "Step 2: The nitro group in 3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid is reduced to an amine using sodium borohydride in diethyl ether.", "Step 3: The amine is then coupled with benzoyl chloride in the presence of triethylamine and hydrochloric acid to form 3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide." ] } | |
CAS RN |
1532518-87-8 |
Product Name |
3-chloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide |
Molecular Formula |
C13H17BClNO3 |
Molecular Weight |
281.5 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(difluoromethyl)-3-methylphenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane](/img/structure/B6148789.png)